![molecular formula C23H20F3N3O2 B2423027 11-imino-N-(4-(trifluoromethyl)phenyl)-2,3,5,6,7,11-hexahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide CAS No. 866346-57-8](/img/structure/B2423027.png)
11-imino-N-(4-(trifluoromethyl)phenyl)-2,3,5,6,7,11-hexahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide
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Description
11-imino-N-(4-(trifluoromethyl)phenyl)-2,3,5,6,7,11-hexahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide is a useful research compound. Its molecular formula is C23H20F3N3O2 and its molecular weight is 427.427. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds with similar structures have been synthesized and evaluated for their antimicrobial activities. For instance, novel compounds have demonstrated significant activity against bacterial or fungal strains, suggesting potential utility in developing new antimicrobial agents (Zhuravel et al., 2005).
Polymorphic Modifications and Diuretic Properties
Research into polymorphic modifications of related compounds has revealed their strong diuretic properties, indicating potential applications in hypertension remedies. Different polymorphic forms have shown variations in molecular organization, which could influence their pharmacological properties (Shishkina et al., 2018).
Cytotoxic Activity in Cancer Research
Derivatives of structurally related compounds have been investigated for their cytotoxic activity against various cancer cell lines. Some derivatives have shown potent cytotoxic effects, indicating their potential in cancer therapy (Deady et al., 2003).
Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase
Novel series of related compounds have been discovered as selective inhibitors of ATM kinase, highlighting their potential in targeted cancer therapy. Such compounds have shown efficacy in disease-relevant models when used in combination with DNA double-strand break-inducing agents (Degorce et al., 2016).
Potential Radioligands for Peripheral Benzodiazepine Receptors
Quinoline-2-carboxamide derivatives have been labeled and evaluated as potential radioligands for the noninvasive assessment of peripheral benzodiazepine type receptors with positron emission tomography (PET), contributing to neurological and psychiatric disorder research (Matarrese et al., 2001).
Properties
IUPAC Name |
4-imino-N-[4-(trifluoromethyl)phenyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C23H20F3N3O2/c24-23(25,26)15-5-7-16(8-6-15)28-22(30)18-12-14-11-13-3-1-9-29-10-2-4-17(19(13)29)20(14)31-21(18)27/h5-8,11-12,27H,1-4,9-10H2,(H,28,30) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOMASHGKQBYYPP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=C4C(=C2)C=C(C(=N)O4)C(=O)NC5=CC=C(C=C5)C(F)(F)F)CCCN3C1 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20F3N3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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